Cas no 21661-12-1 ((9E,12Z,15E)-octadeca-9,12,15-trienoic acid)
21661-12-1 structure
Product Name:(9E,12Z,15E)-octadeca-9,12,15-trienoic acid
CAS No:21661-12-1
MF:C18H30O2
MW:278.429605960846
CID:1408918
PubChem ID:5312500
Update Time:2025-04-20
(9E,12Z,15E)-octadeca-9,12,15-trienoic acid Chemical and Physical Properties
Names and Identifiers
-
- (9E,12Z,15E)-octadeca-9,12,15-trienoic acid
- C18:3n-3,6,9
- 21661-12-1
- 9,12,15-Octadecatrienoic acid, (E,Z,E)-
- 9E,12Z,15E-octadecatrienoic acid
- LMFA01030349
- CHEBI:180187
- SCHEMBL11583312
-
- Inchi: 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3+,7-6-,10-9+
- InChI Key: DTOSIQBPPRVQHS-BXPSWRNBSA-N
- SMILES: OC(CCCCCCC/C=C/C/C=C\C/C=C/CC)=O
Computed Properties
- Exact Mass: 278.2247
- Monoisotopic Mass: 278.22458
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 0.924
- Boiling Point: 443.4°C at 760 mmHg
- Flash Point: 275.7°C
- Refractive Index: 1.49
- PSA: 37.3
(9E,12Z,15E)-octadeca-9,12,15-trienoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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